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Compound of Interest

Compound Name: Auten-67

Cat. No.: B1666136

Disclaimer: Auten-67 is an investigational drug candidate intended for research use only and
should not be used for diagnostic or medical purposes.[1] As a specific Safety Data Sheet
(SDS) for Auten-67 is not publicly available, the following guidelines are based on standard
laboratory practices for handling novel, powdered, and neuroactive chemical compounds.[2][3]
[4][5] A substance-specific risk assessment should be conducted by qualified safety
professionals before any handling, storage, or disposal.

This guide provides essential safety and logistical information, including operational and
disposal plans, for researchers, scientists, and drug development professionals working with
Auten-67.

Personal Protective Equipment (PPE)

A conservative approach to personal protective equipment is crucial when handling a novel
compound with unknown toxicity. The minimum required PPE for various laboratory operations
involving Auten-67 is summarized below.
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Recommended Personal Protective

Operation .
Equipment (PPE)

- Full-face respirator with P100 (or equivalent)
particulate filters- Chemical-resistant gloves

Handling Powder (weighing, aliquoting) (e.g., Nitrile)- Disposable lab coat or gown-
Safety goggles (in addition to full-face

respirator)

- Chemical fume hood- Chemical-resistant
Preparing Solutions gloves (e.g., Nitrile)- Lab coat- Safety glasses

with side shields or safety goggles

- Chemical fume hood or other ventilated
) ] enclosure- Chemical-resistant gloves (e.qg.,
Conducting Reactions o o
Nitrile)- Lab coat- Safety glasses with side

shields or safety goggles

- Lab coat- Safety glasses with side shields-
General Laboratory Work Appropriate street clothing (long pants and

closed-toe shoes)

Experimental Protocols
Handling and Weighing of Powdered Auten-67

Given that Auten-67 is a powdered chemical, it can become airborne during weighing or
mixing, leading to potential inhalation or skin exposure.

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
designated work area, typically a chemical fume hood or a vented balance enclosure, by

ensuring it is clean and uncluttered.
e Weighing:

o Whenever possible, purchase pre-dissolved solutions or pre-weighed amounts of the
compound to minimize handling of the powder.
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o If weighing is necessary, perform the task within a chemical fume hood or a powder-
containment balance enclosure.

o Use disposable weighing boats and spatulas to prevent cross-contamination.
o To minimize the generation of dust, handle the powder with care.
e Solution Preparation:
o Prepare all solutions within a chemical fume hood.
o Slowly add the solid Auten-67 to the solvent to avoid splashing.

o Ensure all containers are clearly labeled with the compound name, concentration, solvent,
and the date of preparation.

Storage of Auten-67
As an investigational drug, Auten-67 should be stored according to the supplier's instructions

and institutional guidelines.

o Storage Conditions: One supplier recommends storing Auten-67 tightly sealed and
desiccated at 4°C. Another indicates storage at -20°C for one month or -80°C for six months
for stock solutions.

e Access and Security: Store investigational drugs in a locked area with access limited to
authorized study staff. Maintain a detailed inventory of the compound's delivery, use, and
disposal.

Operational and Disposal Plans
Decontamination and Cleaning

o Work Surfaces: After each use, decontaminate all work surfaces with an appropriate solvent
or cleaning agent.

o Equipment: Thoroughly clean all non-disposable equipment after use.
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» Personal Hygiene: Always wash hands thoroughly with soap and water after handling the
compound and before leaving the laboratory.

Disposal Plan

All waste generated from the handling of an investigational compound like Auten-67 must be
treated as hazardous waste.

o Solid Waste: Collect all contaminated solid waste, including used gloves, weighing boats,
and paper towels, in a designated and clearly labeled hazardous waste container.

e Liquid Waste: Collect all liquid waste containing Auten-67 in a separate, clearly labeled
hazardous waste container. Do not mix with other waste streams unless compatibility has
been confirmed.

e Sharps: Dispose of any contaminated sharps, such as needles or razor blades, in a
designated sharps container.

» Final Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety (EHS) office, following all local, state, and federal
regulations.

Visual Guides
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Experimental Workflow for Handling Auten-67

Preparation:
- Don appropriate PPE
- Prepare designated work area

'

Weighing (in fume hood):
- Use containment enclosure
- Use disposable tools

'

Solution Preparation (in fume hood):
- Slowly add powder to solvent
- Label container clearly

'

Conducting Experiment:
- Use appropriate glassware
- Maintain clean workspace

l

Decontamination:
- Clean work surfaces
- Clean equipment

'

Waste Disposal:
- Segregate solid, liquid, and sharp waste
- Follow EHS guidelines

Click to download full resolution via product page

A high-level workflow for the safe handling of Auten-67.
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Logical Relationships for Safe Handling
Hazard Identification
Powder Form (Inhalation Risk)
Control Measures

Y
Engineering Controls (Fume Hood) Administrative Controls (SOPs, Training)

Safe O‘;Jtcome

Personal Protective Equipment (PPE)

Minimized Exposure Risk

Click to download full resolution via product page

Key relationships between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. benchchem.com [benchchem.com]

3. safety.pitt.edu [safety.pitt.edu]

4. resources.psi-bfm.com [resources.psi-bfm.com]
5. ddpsinc.com [ddpsinc.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for Auten-67].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1666136?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666136?utm_src=pdf-custom-synthesis
https://www.apexbt.com/auten-67-ba3675.html
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Protocols_for_Novel_Chemical_Compounds_A_General_Guide.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-022PowderChem.pdf
https://resources.psi-bfm.com/comprehensive-guide-to-safe-powder-handling
https://www.ddpsinc.com/blog/handling-hazardous-bulk-solids-and-powders-safety-first
https://www.benchchem.com/product/b1666136#personal-protective-equipment-for-handling-auten-67
https://www.benchchem.com/product/b1666136#personal-protective-equipment-for-handling-auten-67
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b1666136#personal-protective-equipment-for-
handling-auten-67]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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